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Compound of Interest

Compound Name: THP-CH3-ethyl propionate

Cat. No.: B3351408

For researchers and professionals in drug development, securing a reliable supply of
specialized chemical reagents is paramount. This guide provides an in-depth look at the
commercial availability of THP-CH3-ethyl propionate, a PROTAC (Proteolysis Targeting
Chimera) linker comprised of alkyl and ether groups, utilized in PROTAC synthesis.[1] While
the nomenclature "THP-CH3-ethyl propionate" appears to be specific, it is commercially
available and listed by chemical suppliers.

Commercial Availability

Several chemical suppliers list THP-CH3-ethyl propionate in their catalogs, indicating its
accessibility for research and development purposes. The following table summarizes the
available information from prominent suppliers.

. Additional
Supplier Product Name CAS Number .
Information
Described as a
] THP-CHS3-ethyl » PROTAC linker for
Amsbio ] Not Specified )
propionate use in PROTAC
synthesis.[1]
Documentation such
ThP-CH3-ethyl as NMR, HPLC, and
BLD Pharm _ 3539-40-0
propionate LC-MS may be

available.[2]
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It is important to note that while the compound is available, detailed specifications such as
purity, quantity, and pricing often require direct inquiry with the suppliers.

Understanding the Chemical Identity

The name "THP-CH3-ethyl propionate” suggests a molecule containing a tetrahydropyran
(THP) group, a methyl (CH3) group, and an ethyl propionate structure. The CAS number
provided by BLD Pharm (3539-40-0) corresponds to this specific compound, distinguishing it
from other related esters and THP-protected molecules that are also commercially available,
such as:

Ethyl 3-(pyridin-2-ylamino)propanoate|[3]

Ethyl 3,4,5,6-tetrahydro-2-oxo-2h-pyran-3-carboxylate[4]

Methyl 3-((tetrahydro-2H-pyran-2-yl)oxy)propanoate[5]

Ethyl 2-methyl-2-(tetrahydro-2H-pyran-4-yl)propanoate[6]

Basic Ethyl propionate[7][8][9]

Researchers should verify the chemical structure and CAS number to ensure they are
procuring the correct reagent for their specific application.

Experimental Protocols and Signaling Pathways

Due to the specialized nature of THP-CH3-ethyl propionate as a PROTAC linker, detailed
experimental protocols and its involvement in specific signaling pathways are typically found
within proprietary research and development settings or specialized scientific literature. Publicly
available, standardized protocols or pathway diagrams for this specific compound are not
readily found.

However, a generalized workflow for utilizing a PROTAC linker in the synthesis of a PROTAC
molecule can be conceptualized. This involves the chemical conjugation of the linker to a ligand
for an E3 ubiquitin ligase and a ligand for the target protein of interest.

Below is a conceptual workflow for PROTAC synthesis utilizing a linker like THP-CH3-ethyl
propionate.
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Caption: Conceptual workflow for PROTAC synthesis.

This diagram illustrates the general steps involved in synthesizing a PROTAC molecule, where
a bifunctional linker is used to connect the two key ligand components. The specific chemical
reactions and conditions would be dependent on the functional groups present on the ligands
and the linker.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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